Cas no 855938-47-5 ((4-METHYL-2-NITRO-PHENYL)-ACETONITRILE)
855938-47-5 structure
Product Name:(4-METHYL-2-NITRO-PHENYL)-ACETONITRILE
CAS No:855938-47-5
MF:C9H8N2O2
MW:176.172021865845
CID:1846180
PubChem ID:24729525
Update Time:2025-04-21
(4-METHYL-2-NITRO-PHENYL)-ACETONITRILE Chemical and Physical Properties
Names and Identifiers
-
- (4-METHYL-2-NITRO-PHENYL)-ACETONITRILE
- 2-(4-methyl-2-nitrophenyl)acetonitrile
- SCHEMBL25786902
- AKOS012506514
- DB-299800
- 855938-47-5
- (4-methyl-2-nitrophenyl)acetonitrile
- DTXSID00646846
-
- Inchi: 1S/C9H8N2O2/c1-7-2-3-8(4-5-10)9(6-7)11(12)13/h2-3,6H,4H2,1H3
- InChI Key: SLJQHELLPYYDQM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C)C=CC=1CC#N)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 69.6Ų
(4-METHYL-2-NITRO-PHENYL)-ACETONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M341850-1mg |
(4-Methyl-2-nitro-phenyl)-acetonitrile |
855938-47-5 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341850-2mg |
(4-Methyl-2-nitro-phenyl)-acetonitrile |
855938-47-5 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M341850-10mg |
(4-Methyl-2-nitro-phenyl)-acetonitrile |
855938-47-5 | 10mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644870-100mg |
2-(4-Methyl-2-nitrophenyl)acetonitrile |
855938-47-5 | 98% | 100mg |
¥1438.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644870-1g |
2-(4-Methyl-2-nitrophenyl)acetonitrile |
855938-47-5 | 98% | 1g |
¥4302.00 | 2024-07-28 |
(4-METHYL-2-NITRO-PHENYL)-ACETONITRILE Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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